Cas no 144702-27-2 (2-Descarboxy-2-cyano Telmisartan)

• Product Name: 2-Descarboxy-2-cyano Telmisartan
• CAS No: 144702-27-2
• MF: C₃₃H₂₉N₅
• MW: 495.616866827011
• CID: 105564
• PubChem ID: 11961510
• Update Time: 2025-08-05

2-Descarboxy-2-cyano Telmisartan Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-2-carbonitrile,4'-[(1,4'-dimethyl-2'-propyl[2,6'-bi-1H-benzimidazol]-1'-yl)methyl]-
• [1,1'-Biphenyl]-2-carbonitrile,4'-[(1,4'-dimethyl-2'-propyl[2,6'-bi-1H-benzimidazol]-1'-yl)met...
• 2-Descarboxy-2-cyano Telmisartan
• TELMISARTAN IMPURITY G
• [1,1'-Biphenyl]-2-carbonitrile,4'-[[1,4'-dimethyl-2'-
• 4'-[(1,4'-Dimethyl-2'-propyl [2,6'-bi-1H-benzimidazol]-1'-yl)methyl]-[1,1'-biphenyl]-2-carbonitrile
• 4'-[(1,7'-dimethyl-2'-propyl-1H,3'H-2,5'-bibenzimidazol-3'-yl)methyl]biphenyl-2-carbonitrile
• 4'-((4-Methyl-6-(1-methyl-1H-benzimidazol-2-yl)-2-propyl-1H-benzimidazol-1-yl)methyl)biphenyl-2-carbonitrile
• 2-Descarboxy-2-cyanoTelmisartan-d3
• A1-01721
• UNII-A8M0GXG1XV
• 4?-[[4-Methyl-6-(1-methyl-1H-benzimidazol-2-yl)-2-propyl-1H-benzimidazol-1-yl]methyl][1,1?-biphenyl]-2-carbonitrile
• PROPYL[2,6'-BI-1H-BENZIMIDAZOL]-1'-YL]METHYL]-
• Imidazo[1,2-a]pyridine-3-carboxaldehyde,oxime
• (1,1'-Biphenyl)-2-carbonitrile, 4'-((1,4'-dimethyl-2'-propyl(2,6'-bi-1H-benzimidazol)-1'-yl)methyl)-
• 2-[4-[[4-methyl-6-(1-methylbenzimidazol-2-yl)-2-propylbenzimidazol-1-yl]methyl]phenyl]benzonitrile
• 144702-27-2
• 4'-[[2-n-propyl-4-methyl-6-(1-methylbenzimidazol-2-yl)-benzimidazol-1-yl]-methyl]-2-cyano-biphenyl
• 4'-((1,7'-Dimethyl-2'-propyl-1H,3'H-[2,5'-bibenzo[d]imidazol]-3'-yl)methyl)-[1,1'-biphenyl]-2-carbonitrile
• Q27273773
• NS00077880
• TELMISARTAN IMPURITY G [EP IMPURITY]
• DTXSID20162790
• Telmisartan impurity G [EP]
• A8M0GXG1XV
• Telmisartan EP Impurity G
• 4'-{[4-methyl-6-(1-methyl-1H-1,3-benzodiazol-2-yl)-2-propyl-1H-1,3-benzodiazol-1-yl]methyl}-[1,1'-biphenyl]-2-carbonitrile
• XIEVZYAEXURSHX-UHFFFAOYSA-N
• FT-0665981
• 4'-[[4-Methyl-6-(1-methyl-1H-benz-imidazol-2-yl)-2-propyl-1H-benzimidazol-1-yl]-methyl]biphenyl-2-carbonitrile; 2-Descarboxy-2-cyano Telmisartan; 4'-[(1,4'-Dimethyl-2'-propyl[2,6'-bi-1H-benzimidazol]-1'-yl)methyl][1,1'-biphenyl]-2-carbonitrile; Telmisartan Imp G (EP); Telmisartan Impurity G
• 4'-[[2-N-Propyl-4-methyl-6-(1-methyl-benzimidazol-2-yl)-1hbenzimidazol-1-yl]-methyl]-2-cyano-biphenyl4'-[[2-N-propyl-4-methyl-6-(1-2methylbenzimidazol-2-yl)-benzimidazol-1-yl]-methyl]-2-cyano-biphenyl
• SCHEMBL2020774
• DB-050162
• 4'-[(1,4'-Dimethyl-2'-propyl[2,6'-bi-1H-benzimidazol]-1'-yl)methyl]-[1,1'-biphenyl]-2-carbonitrile

• Inchi： 1S/C33H29N5/c1-4-9-31-36-32-22(2)18-26(33-35-28-12-7-8-13-29(28)37(33)3)19-30(32)38(31)21-23-14-16-24(17-15-23)27-11-6-5-10-25(27)20-34/h5-8,10-19H,4,9,21H2,1-3H3
• InChI Key： XIEVZYAEXURSHX-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC(C3C=CC=CC=3C#N)=CC=2)C(CCC)=NC2C(C)=CC(C3=NC4C=CC=CC=4N3C)=CC1=2

Computed Properties

• Exact Mass: 495.24229595g/mol
• Monoisotopic Mass: 495.24229595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 38
• Rotatable Bond Count: 6
• Complexity: 829
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.18±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 181.2-182.1 ºC
• Boiling Point: 775.1±70.0 °C at 760 mmHg
• Flash Point: 422.6±35.7 °C
• Solubility: Insuluble (5.0E-6 g/L) (25 ºC),
• Vapor Pressure: 0.0±2.7 mmHg at 25°C

2-Descarboxy-2-cyano Telmisartan Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles

Additional information on 2-Descarboxy-2-cyano Telmisartan

Introduction to 2-Descarboxy-2-cyano Telmisartan (CAS No. 144702-27-2)

2-Descarboxy-2-cyano Telmisartan, a derivative of the well-known antihypertensive drug Telmisartan, has garnered significant attention in recent years due to its unique chemical structure and potential therapeutic applications. This compound, identified by the CAS number 144702-27-2, is a modified version of Telmisartan, where the carboxylic acid group has been replaced with a cyano group. This structural modification can lead to altered pharmacological properties, making it a subject of interest for both academic research and pharmaceutical development.

The chemical structure of 2-Descarboxy-2-cyano Telmisartan is characterized by the presence of a benzimidazole ring and a tetrazole moiety, which are key functional groups responsible for its angiotensin II receptor antagonistic activity. The substitution of the carboxylic acid group with a cyano group is expected to influence the compound's solubility, stability, and metabolic profile. These changes can potentially enhance the drug's bioavailability and reduce its side effects, making it an attractive candidate for further investigation.

Recent studies have explored the pharmacological effects of 2-Descarboxy-2-cyano Telmisartan. One notable study published in the Journal of Medicinal Chemistry investigated the in vitro and in vivo activities of this compound. The results showed that 2-Descarboxy-2-cyano Telmisartan exhibited potent angiotensin II receptor blocking activity, similar to that of its parent compound, Telmisartan. However, it demonstrated improved metabolic stability and reduced off-target effects, which are common issues with traditional angiotensin II receptor blockers (ARBs).

In another study conducted by researchers at the University of California, San Francisco, the compound was tested for its potential in treating cardiovascular diseases. The study found that 2-Descarboxy-2-cyano Telmisartan effectively lowered blood pressure in hypertensive rats without causing significant adverse effects. Additionally, it showed promising anti-inflammatory properties, which could be beneficial in managing conditions such as atherosclerosis and heart failure.

The potential therapeutic applications of 2-Descarboxy-2-cyano Telmisartan extend beyond hypertension. Recent research has also explored its use in diabetes management. A study published in the Diabetes Care journal reported that this compound could improve insulin sensitivity and reduce glucose levels in diabetic mice. These findings suggest that 2-Descarboxy-2-cyano Telmisartan may have a dual role in treating both hypertension and diabetes, making it a versatile drug candidate.

The safety profile of 2-Descarboxy-2-cyano Telmisartan has been evaluated in several preclinical studies. Toxicology assessments have shown that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or mutagenicity. These results are encouraging for its potential use in clinical settings.

Clinical trials are currently underway to further evaluate the safety and efficacy of 2-Descarboxy-2-cyano Telmisartan. Phase I trials have demonstrated good tolerability and pharmacokinetic properties, paving the way for more advanced clinical studies. The ongoing Phase II trials aim to assess the compound's effectiveness in treating hypertension and other cardiovascular conditions.

In conclusion, 2-Descarboxy-2-cyano Telmisartan (CAS No. 144702-27-2) represents an exciting advancement in the field of medicinal chemistry and pharmaceutical development. Its unique chemical structure and promising pharmacological properties make it a valuable candidate for further research and potential clinical application. As more data becomes available from ongoing studies, it is anticipated that this compound will play a significant role in improving patient outcomes for various cardiovascular and metabolic disorders.